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Compound of Interest

Compound Name: 3-Chlorophenyl isothiocyanate

Cat. No.: B1345756

Essential Safety and Handling Guide for 3-
Chlorophenyl Isothiocyanate

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 3-Chlorophenyl isothiocyanate, including detailed
operational and disposal plans.

Chemical Identity and Hazards:

3-Chlorophenyl isothiocyanate is a hazardous chemical that requires strict safety protocols.
It is classified as toxic if swallowed, in contact with skin, or if inhaled.[1] It causes skin and
serious eye irritation, and may cause allergy or asthma symptoms or breathing difficulties if
inhaled, as well as respiratory irritation.[1][2] It is also a lachrymator, a substance that causes
tearing.[2]
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Hazard Classification Category

Acute Toxicity, Oral Category 3[1]
Acute Toxicity, Dermal Category 3[1]
Acute Toxicity, Inhalation Category 3[1]
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Eye Irritation Category 2[1]

Respiratory Sensitization

Category 1[1]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory System)[1]

Physical and Chemical Properties:

Property

Value

CAS Number

2392-68-9[1][3]

Molecular Formula

C7HaCINS[3][4]

Molecular Weight 169.63 g/mol [3]

Appearance Clear, colorless to yellow liquid[4][5]
Boiling Point 249-250 °C

Density 1.292 g/mL at 25 °C

Refractive Index

n20/D 1.6585

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial to minimize risk.

1. Pre-Handling Preparations:

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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e Fume Hood: All work must be conducted in a certified chemical fume hood with proper

ventilation.[1][6]

» Gather PPE: Assemble and inspect all necessary Personal Protective Equipment (PPE).

 Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[1][2]

o Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite) readily

available.[1][6]

2. Personal Protective Equipment (PPE):

Proper PPE is critical to prevent exposure.

Body Part

Recommended Protection

Specification

Eyes/Face

Safety Goggles & Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.[1][7]

Skin

Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective
gloves (e.g., nitrile rubber,
inspect for tears before use)
and a lab coat or chemical-

resistant apron.[1][7]

Respiratory

Respirator with appropriate

filter

In case of inadequate
ventilation, wear a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[1]
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3. Handling:

» Transfer: Use only non-sparking tools and ground and bond containers when transferring the
material to prevent static discharge.[6]

o Container: Keep the container tightly closed when not in use.[1]

o Avoidance: Avoid breathing vapors or mist and prevent contact with skin and eyes.[1]
e Prohibition: Do not eat, drink, or smoke in the handling area.[1][6]

4. Post-Handling:

o Decontamination: Wash hands and any exposed skin thoroughly after handling.[1][6]
 PPE Removal: Remove and properly store or dispose of contaminated PPE.[6]

o Work Area: Clean the work area thoroughly.

Emergency Procedures

Spill Response:

Evacuate the area and eliminate all ignition sources.[6]

Wear appropriate PPE, including respiratory protection.[6]

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[1][6]

Collect the absorbed material into a suitable, labeled container for disposal.[1][6]

Ventilate the area and wash the spill site after material pickup is complete.[6]

First Aid:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][7]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[1][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][8]

Disposal Plan
All waste must be disposed of in accordance with federal, state, and local environmental
regulations.

» Waste Collection: Collect waste in a suitable, labeled, and tightly closed container.[1]

o Contaminated Materials: Any materials that have come into contact with 3-Chlorophenyl
isothiocyanate, including absorbent materials from spills and contaminated PPE, should be
treated as hazardous waste.

o Consultation: Consult with your institution's environmental health and safety (EHS)
department for specific disposal procedures.[6]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA11999&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/07204.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11999&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/07204.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11999&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11999&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12819~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:55:23~~3-(4-Morpholinyl
https://www.fishersci.com/store/msds?partNumber=AAA11999&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1345756?utm_src=pdf-body
https://www.benchchem.com/product/b1345756?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetyl_isothiocyanate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 3-Chlorophenyl
Isothiocyanate
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Caption: Workflow for the safe handling of 3-Chlorophenyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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